Cas no 1436-34-6 (1,2-epoxyhexane)

1,2-Epoxhexane (CAS 1436-34-6) is a six-membered cyclic ether characterized by a highly reactive epoxy group. This colorless liquid exhibits low viscosity and good solubility in common organic solvents, making it a versatile intermediate in organic synthesis. Its strained three-membered epoxide ring enables facile ring-opening reactions with nucleophiles, allowing for the introduction of hexyl chains or hydroxyl functionalities into target molecules. The compound is particularly valuable in the production of surfactants, polymer modifiers, and specialty chemicals, where its aliphatic backbone contributes to improved flexibility and hydrophobicity. Careful handling is required due to its flammability and potential irritant properties. When stored under inert atmosphere, 1,2-epoxyhexane maintains excellent stability while retaining high reactivity for downstream applications.
1,2-epoxyhexane structure
1,2-epoxyhexane structure
Product Name:1,2-epoxyhexane
CAS No:1436-34-6
MF:C6H12O
MW:100.158882141113
MDL:MFCD00005154
CID:83668
PubChem ID:15036
Update Time:2025-07-02

1,2-epoxyhexane Chemical and Physical Properties

Names and Identifiers

    • 1,2-epoxyhexane
    • 1,2-Hexylene Oxide
    • 1-Hexene oxide,Butyloxirane
    • BUTYLOXIRAN
    • BUTYLOXIRANE
    • HEXYLENEOXIDE
    • 2-Butyloxirane
    • 1,2-EPOXYHEXAN
    • 1-HEXENE OXIDE
    • Epoxy-n-hexane
    • Hexene epoxide
    • n-butyloxirane
    • Oxirane, butyl-
    • Hexylene oxide
    • HEXANE, 1,2-EPOXY-
    • NSC24268
    • Oxirane, 2-butyl-
    • 1,2-hexeneoxide
    • NSC246211
    • 1-Hexene epoxide
    • CCRIS 3750
    • Hexane,2-epoxy-
    • AKOS005622591
    • racemic 1,2-epoxyhexane
    • 1436-34-6
    • Hexene, monooxide
    • butyl oxirane
    • VS-02834
    • W-205326
    • PD193096
    • Butyl-oxirane
    • Hexene 1,2-oxide
    • 2-Butyl-oxirane
    • 1,2 epoxyhexane
    • EN300-154749
    • BRN 0102568
    • 1,2-Hexene oxide
    • EINECS 215-864-6
    • E0445
    • (S,Z)-5-Amino-2-(dibenzylamino)-1,6-diphenylhex-4-ene-3-one
    • 5-17-01-00103 (Beilstein Handbook Reference)
    • J-800004
    • D90517
    • SY049832
    • FT-0606451
    • NSC-24268
    • NS00044655
    • Z1020679810
    • NSC 24268
    • J-660061
    • NSC-246211
    • FT-0642576
    • FT-0773871
    • 1,2-Epoxyhexane, 97%
    • J-640004
    • MFCD00005154
    • DTXSID10870872
    • SCHEMBL49592
    • DB-040573
    • BBL011099
    • STK802336
    • DB-062740
    • MDL： MFCD00005154
    • Inchi： 1S/C6H12O/c1-2-3-4-6-5-7-6/h6H,2-5H2,1H3
    • InChI Key： WHNBDXQTMPYBAT-UHFFFAOYSA-N
    • SMILES： O1CC1CCCC
    • BRN： 102568

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 52.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.5

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.833 g/mL at 20 °C(lit.)
  • Melting Point: 94°C
  • Boiling Point: 120°C
  • Flash Point: 60 °F
  • Refractive Index: n20/D 1.406
  • Solubility: Difficult to mix.
  • PSA: 12.53000
  • LogP: 1.57540
  • Solubility: Insoluble in water.
  • Sensitiveness: Sensitive to humidity

1,2-epoxyhexane Security Information

1,2-epoxyhexane Customs Data

  • HS CODE：2910900090
  • Customs Data：

    China Customs Code:

    2910900090

    Overview:

    2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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